Cas no 2172291-55-1 (7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid)
7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid
- 7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid
- EN300-1559197
- 2172291-55-1
-
- Inchi: 1S/C28H34N2O5/c31-26(29-14-8-2-1-3-13-27(32)33)17-19-15-20(16-19)30-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,1-3,8,13-18H2,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: DOIFYPYGSVXPHI-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCCCCCCC(=O)O)=O)C1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1559197-0.05g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-0.1g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-0.25g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-0.5g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-1.0g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-2.5g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-5.0g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-10.0g |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1559197-50mg |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1559197-100mg |
7-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid |
2172291-55-1 | 100mg |
$2963.0 | 2023-09-25 |
7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid
Recent Advances in the Study of 7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid (CAS: 2172291-55-1)
The compound 7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid (CAS: 2172291-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the importance of this compound as a versatile building block in peptide synthesis. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide structures. Researchers have successfully employed this compound in the synthesis of cyclic peptides, which are known for their enhanced stability and bioavailability compared to their linear counterparts.
In addition to its synthetic utility, 7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid has shown promising biological activity in preclinical studies. Recent investigations have demonstrated its ability to modulate specific protein-protein interactions (PPIs), which are often implicated in various disease pathways. For instance, it has been found to inhibit the interaction between certain oncogenic proteins, suggesting its potential as a lead compound for cancer therapeutics.
Furthermore, the compound's unique structural features, including the cyclobutyl ring and the heptanoic acid moiety, contribute to its favorable pharmacokinetic properties. Studies have shown that it exhibits good membrane permeability and metabolic stability, making it a promising candidate for further drug development. Researchers are currently exploring its use in targeted drug delivery systems, where it could serve as a linker molecule for conjugating therapeutic agents to specific cellular targets.
Despite these promising findings, challenges remain in the optimization of this compound for clinical applications. Issues such as scalability of synthesis, in vivo toxicity, and off-target effects need to be addressed in future studies. However, the recent advancements in computational chemistry and high-throughput screening techniques are expected to accelerate the development of derivatives with improved efficacy and safety profiles.
In conclusion, 7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid (CAS: 2172291-55-1) represents a valuable tool in chemical biology and a promising scaffold for drug discovery. Continued research into its mechanisms of action and therapeutic potential is likely to yield significant contributions to the field of medicinal chemistry in the coming years.
2172291-55-1 (7-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)